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Compound of Interest

Compound Name: D-Arabinose-d6

Cat. No.: B15141853 Get Quote

This technical guide provides a comprehensive overview of the known physical properties of D-
Arabinose-d6, with a primary focus on its melting point and solubility. The information is

tailored for researchers, scientists, and professionals in drug development who utilize

isotopically labeled compounds.

A Note on Deuterated Compounds: It is important to note that specific experimental data for the

physical properties of D-Arabinose-d6 is not widely available in public literature. However, the

physical properties of deuterated compounds are generally very similar to their non-deuterated

counterparts. Therefore, this guide presents data for D-Arabinose as a close proxy, a standard

and accepted practice in the scientific community.

Physical and Chemical Properties
D-Arabinose is a naturally occurring pentose sugar. Its deuterated form, D-Arabinose-d6, is a

valuable tool in metabolic research and as an internal standard in mass spectrometry-based

analyses.
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Property Value Source(s)

Melting Point 152 - 164 °C [1][2][3][4][5][6][7]

Solubility

   Water
30 mg/mL[8], 50 mg/mL[4],

Soluble[9]
[4][8][9]

   DMSO 30 mg/mL[10], Soluble[5] [5][10]

   Ethanol Limited solubility[5] [5]

   Ether Insoluble

Molecular Formula C₅H₄D₆O₅

Molecular Weight 156.17 g/mol

Appearance White to off-white powder/solid [1][2][4][5][6]

Experimental Protocols
While specific experimental protocols for determining the physical properties of D-Arabinose-
d6 are not detailed in the provided search results, standard laboratory procedures would be

followed. Below are hypothetical, yet standard, methodologies.

Determination of Melting Point
The melting point of D-Arabinose-d6 can be determined using a standard melting point

apparatus, such as a Thomas-Hoover Uni-Melt or a digital melting point device.

Methodology:

A small, dry sample of D-Arabinose-d6 is finely powdered and packed into a capillary tube

to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady rate of 1-2 °C per minute.
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The temperature at which the substance first begins to melt (the first appearance of liquid)

and the temperature at which the substance is completely liquid are recorded. This range is

reported as the melting point.

Determination of Solubility
The solubility of D-Arabinose-d6 in various solvents can be determined using the equilibrium

solubility method.

Methodology:

An excess amount of D-Arabinose-d6 is added to a known volume of the solvent (e.g.,

water, DMSO, ethanol) in a sealed vial.

The mixture is agitated at a constant temperature (e.g., 25 °C) for a sufficient period to

ensure equilibrium is reached (typically 24-48 hours).

The suspension is then filtered to remove the undissolved solid.

The concentration of D-Arabinose-d6 in the clear supernatant is determined using an

appropriate analytical technique, such as high-performance liquid chromatography (HPLC)

or mass spectrometry.

The solubility is expressed in mg/mL or mol/L.

Application in Metabolic Research: An Experimental
Workflow
D-Arabinose-d6 is an ideal internal standard for quantitative mass spectrometry analysis of D-

Arabinose in biological samples. The following diagram illustrates a typical experimental

workflow.
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Caption: Workflow for Quantification of D-Arabinose using D-Arabinose-d6 as an Internal

Standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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